Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-
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Overview
Description
Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, also known as DHA (dihydroxyacetone), is a simple carbohydrate that is commonly used in the cosmetics industry as a self-tanning agent. However, DHA has also been the subject of scientific research for its potential applications in biotechnology and medicine. In
Scientific Research Applications
Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has been studied for its potential applications in biotechnology and medicine. One area of research is in the production of biofuels, where Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- can be used as a substrate for the production of ethanol and other fuels. Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has also been studied for its potential as a biodegradable polymer in the development of sustainable materials.
In medicine, Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has been studied for its potential as an anti-cancer agent. Studies have shown that Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- can induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unharmed. Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has also been studied for its potential as a treatment for type 2 diabetes, as it has been shown to improve insulin sensitivity in animal models.
Mechanism of Action
Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- works by reacting with amino acids in the outermost layer of the skin to produce a brown pigment called melanoidin. This reaction is non-enzymatic and does not involve the production of melanin, the pigment responsible for natural tanning. Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- only reacts with the dead skin cells on the surface of the skin and does not penetrate deeper into the epidermis.
Biochemical and Physiological Effects
Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has been shown to be safe for use in cosmetics and has no known toxic effects. However, some individuals may experience allergic reactions to Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, such as skin irritation or rash. Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- is also metabolized by the liver and excreted in the urine, indicating that it is not stored in the body.
Advantages and Limitations for Lab Experiments
One advantage of using Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- in lab experiments is its low toxicity and ease of handling. Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- is also readily available and relatively inexpensive. However, Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has limited solubility in water and may require the use of organic solvents. Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- also has a short shelf life and may degrade over time.
Future Directions
There are several potential future directions for research on Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-. One area of interest is in the development of sustainable materials using Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- as a biodegradable polymer. Another area of research is in the use of Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- as a substrate for the production of biofuels. In medicine, further research is needed to determine the potential of Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- as an anti-cancer agent and a treatment for type 2 diabetes. Overall, Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- has shown promising potential for a variety of scientific research applications.
properties
CAS RN |
18516-18-2 |
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Molecular Formula |
C5H10O3 |
Molecular Weight |
118.13 g/mol |
IUPAC Name |
3-hydroxy-2-(hydroxymethyl)-2-methylpropanal |
InChI |
InChI=1S/C5H10O3/c1-5(2-6,3-7)4-8/h2,7-8H,3-4H2,1H3 |
InChI Key |
CBIFNLUPCWCNQT-UHFFFAOYSA-N |
SMILES |
CC(CO)(CO)C=O |
Canonical SMILES |
CC(CO)(CO)C=O |
Other CAS RN |
18516-18-2 |
Pictograms |
Irritant |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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